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Compound of Interest

Compound Name: 2-Methylaminopyrimidine

Cat. No.: B1361839

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in the purification
of crude 2-Methylaminopyrimidine.

Physicochemical Properties and Data

A clear understanding of the physicochemical properties of 2-Methylaminopyrimidine and
potential impurities is essential for developing an effective purification strategy.
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2-

2-Chloropyrimidine

Methylamine

Property Methylaminopyrimi . .
. (Impurity) (Impurity)
dine (Target)
Molecular Formula CsH7Ns C4HsCIN2 CHsN
Molecular Weight 109.13 g/mol 114.54 g/mol 31.06 g/mol
CAS Number 931-61-3[1] 1722-12-9 74-89-5
) Colorless to light
Appearance Solid[1] o Colorless gas
yellow liquid
Melting Point 59-64 °C[1] 34-37 °C -93 °C
- _ 216.3 °C at 760 145-147 °C at 760
Boiling Point -6.3°C
mmHg[2][3] mmHg
No specific data
N available, likely Soluble in organic Soluble in water,
Solubility

soluble in polar

organic solvents.

solvents.

ethanol.

Purification Workflow Diagram

The following diagram illustrates a general workflow for the purification of crude 2-
Methylaminopyrimidine, incorporating decision points for selecting the most appropriate
technique based on the nature of the impurities.
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Purification Options

High boiling impurities

Initial Work-up
Crude 2-Methylaminopyrimidine Aqueo Drying S
(from synthesis, e.g., 2-chloropyrimidine + methylamine) e.g., with (.., Na2504 or MgSO4) otary Evaporation)

[—#{ Pure 2-Methylaminopyrimidine

Column Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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